Cas no 904813-50-9 (2-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine)

• Product Name: 2-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
• CAS No: 904813-50-9
• MF: C₁₃H₁₄N₂S
• MW: 230.328661441803
• MDL: MFCD06245387
• CID: 994839
• PubChem ID: 2771690
• Update Time: 2025-05-28

2-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine Chemical and Physical Properties

Names and Identifiers

• 2-THIOPHEN-2-YL-2,3,4,5-TETRAHYDRO-1H-BENZO[B][1,4]DIAZEPINE
• 4-thiophen-2-yl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
• 2-Thien-2-yl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
• GL-0117
• 2-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
• MFCD06245387
• 904813-50-9
• AKOS005254852
• EN300-262495
• DTXSID50378024
• 2-(Thiophen-2-yl)-2,3,4,5-tetrahydro-1H-benzo[b][1,4]diazepine
• Z2049695722

• MDL： MFCD06245387
• Inchi： 1S/C13H14N2S/c1-2-5-11-10(4-1)14-8-7-12(15-11)13-6-3-9-16-13/h1-6,9,12,14-15H,7-8H2
• InChI Key： LEFCCRGYHRDPRB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CCNC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 230.08800
• Monoisotopic Mass: 230.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.30000
• LogP: 3.99290

2-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines

Additional information on 2-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine

Comprehensive Overview of 2-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine (CAS No. 904813-50-9)

The compound 2-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine (CAS No. 904813-50-9) is a structurally unique benzodiazepine derivative that has garnered significant interest in pharmaceutical and chemical research. Its molecular framework combines a thiophene ring with a tetrahydro-1H-1,5-benzodiazepine core, making it a versatile candidate for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a central nervous system (CNS) modulator, given the historical significance of benzodiazepines in treating anxiety, insomnia, and other neurological conditions.

In recent years, the demand for novel heterocyclic compounds like 2-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine has surged due to their adaptability in medicinal chemistry. The integration of a thiophene moiety enhances the compound's electronic properties, which is critical for drug-receptor interactions. This feature aligns with current trends in precision medicine, where researchers aim to design molecules with high specificity and minimal side effects. Additionally, the compound's CAS No. 904813-50-9 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

From a synthetic perspective, 2-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine exemplifies advancements in green chemistry. Modern synthetic routes emphasize catalyst-free reactions and solvent-free conditions, addressing environmental concerns while maintaining high yields. This aligns with the growing emphasis on sustainable pharmaceutical production, a topic frequently discussed in industry forums and research publications. The compound's thermal stability and solubility profile further make it a promising candidate for formulation development.

The pharmacological potential of CAS No. 904813-50-9 extends beyond traditional CNS applications. Recent studies explore its role as a scaffold for kinase inhibitors, particularly in cancer therapeutics. The thiophene ring's electron-rich nature facilitates interactions with ATP-binding sites, a key mechanism in signal transduction inhibition. This has sparked interest in personalized oncology, where tailored therapies target specific genetic mutations. Such applications are frequently highlighted in patient advocacy discussions and clinical trial updates.

Another emerging area for 2-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine is neuroprotection. With rising global awareness of neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are investigating its potential to modulate glutamate receptors or oxidative stress pathways. These studies often cite the compound's low cytotoxicity and blood-brain barrier permeability, making it a standout in neuropharmacology reviews.

In the realm of material science, the compound's conjugated system offers opportunities for organic electronics. Its fluorescence properties are being tested in bioimaging and sensor technologies, topics trending in nanotechnology conferences. The thiophene-benzodiazepine hybrid structure could also inspire polymeric materials with tunable conductivity, a hot topic in renewable energy research.

To summarize, 2-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine (CAS No. 904813-50-9) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and biotechnology. Its structural uniqueness and adaptability ensure its continued prominence in high-impact research, meeting the demands of both academic and industrial stakeholders.